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Compound of Interest

Compound Name:
5-Chloro-2-hydroxy-3-

methoxybenzaldehyde

Cat. No.: B1352192 Get Quote

Essential Safety and Handling Guide for 5-
Chloro-2-hydroxy-3-methoxybenzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 5-Chloro-2-hydroxy-3-methoxybenzaldehyde. It is

intended for researchers, scientists, and professionals in drug development to ensure the safe

management of this chemical in a laboratory setting.

Chemical-Physical Properties:

Property Value

Physical State Solid

Appearance Light yellow

Molecular Formula C₈H₇ClO₃

Molecular Weight 186.59 g/mol

Melting Point 40 - 42 °C / 104 - 107.6 °F

Boiling Point 265 - 266 °C / 509 - 510.8 °F @ 760 mmHg
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Hazard Identification and Personal Protective
Equipment (PPE)
5-Chloro-2-hydroxy-3-methoxybenzaldehyde is classified as an irritant, causing skin, eye,

and respiratory irritation.[1][2] Adherence to proper PPE protocols is mandatory to minimize

exposure and ensure personal safety.

Summary of Personal Protective Equipment (PPE):
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Protection Type Recommended Equipment
Specifications and Usage
Notes

Hand Protection Nitrile or Neoprene Gloves

For incidental contact,

disposable nitrile gloves are

suitable.[3] For prolonged

handling or in case of a spill,

heavier-duty neoprene gloves

are recommended.[3] Always

inspect gloves for tears or

holes before use and wash

hands after removal.

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory.[4] Should provide a

complete seal around the eyes

to protect from dust and

splashes.

Face Protection Face Shield

To be worn in addition to safety

goggles when there is a

significant risk of splashing or

when handling larger

quantities of the substance.

Respiratory Protection
N95 Dust Mask or Half-Mask

Respirator

An N95 dust mask is the

minimum requirement when

handling the solid to prevent

inhalation of dust particles.[1]

For procedures that may

generate significant dust or

aerosols, a half-mask

respirator with appropriate

cartridges should be used.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned to protect skin and

clothing.
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Footwear Closed-toe Shoes
Shoes must fully cover the feet

to protect against spills.

Experimental Protocols: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Step 1: Engineering Controls. All handling of 5-Chloro-2-hydroxy-3-methoxybenzaldehyde
solid should be conducted within a certified chemical fume hood to minimize inhalation

exposure.[2][5]

Step 2: Donning PPE. Before handling, put on all required PPE as detailed in the table

above.

Step 3: Weighing. Carefully weigh the desired amount of the solid on a tared weigh boat or

paper inside the fume hood. Avoid creating dust. Use a spatula for transfer.

Step 4: Closing Container. Promptly and securely close the main container of the chemical

after weighing.

Step 5: Transfer. If transferring to a reaction vessel, do so carefully within the fume hood.

2. In-Reaction Handling:

Step 1: Reaction Setup. Set up the reaction apparatus within the fume hood.

Step 2: Monitoring. Monitor the reaction from outside the fume hood as much as possible.

Keep the fume hood sash at the lowest practical height.

Step 3: Post-Reaction. Upon completion of the reaction, allow the vessel to cool to room

temperature before opening.

Operational and Disposal Plans
Spill Cleanup Protocol:
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In the event of a spill, follow these steps:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.

Assess the Spill: For a small, contained spill of the solid, laboratory personnel with

appropriate training and PPE can proceed with cleanup. For large or uncontained spills,

contact your institution's Environmental Health and Safety (EHS) department.

Don PPE: Wear the appropriate PPE, including a respirator, chemical-resistant gloves

(neoprene recommended), safety goggles, a face shield, and a lab coat.

Containment and Cleanup:

Carefully sweep up the solid material, avoiding the generation of dust.[6] A wet paper

towel can be used to gently wipe up the final traces of the powder.[1]

Place the spilled material and any contaminated cleaning materials (e.g., paper towels,

weigh boats) into a clearly labeled, sealed plastic bag or container for hazardous waste.[1]

[7]

Decontamination: Decontaminate the spill area with soap and water.

Waste Disposal: The sealed container with the spill debris must be disposed of as

halogenated hazardous waste through your institution's EHS office.[5]

Disposal Plan:

5-Chloro-2-hydroxy-3-methoxybenzaldehyde is a halogenated organic compound and must

be disposed of as hazardous waste.[5]

Waste Collection:

All solid waste contaminated with this chemical, including unused product, spill cleanup

materials, and contaminated disposable labware, must be collected in a designated,

compatible, and clearly labeled hazardous waste container.[5]
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The container must be labeled "Hazardous Waste" and include the full chemical name: "5-
Chloro-2-hydroxy-3-methoxybenzaldehyde".[5]

Liquid waste from reactions containing this compound should be collected in a separate,

designated container for halogenated organic liquid waste.[5] Do not mix with non-

halogenated waste.[5]

Storage:

Waste containers must be kept tightly sealed when not in use and stored in a designated

satellite accumulation area.[5]

Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department.[5] Do not dispose of this chemical down the drain or in regular trash.

Workflow Visualization
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Safe Handling and Disposal of 5-Chloro-2-hydroxy-3-methoxybenzaldehyde

Start: Obtain Chemical

Preparation:
- Work in Fume Hood

- Don Full PPE

Weighing:
- Handle carefully to avoid dust

- Close container promptly

In-Reaction:
- Conduct in Fume Hood

- Monitor with sash lowered

Spill Occurs

Waste Generation:
- Contaminated materials

- Unused chemical
- Reaction residue

Spill Cleanup:
- Evacuate and Alert

- Don appropriate PPE
- Sweep solid, decontaminate area

Waste Collection:
- Segregate Halogenated Waste

- Use Labeled, Sealed Containers

Disposal:
- Store in Satellite Accumulation Area

- Contact EHS for Pickup

End of Process

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of 5-Chloro-2-hydroxy-3-
methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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